Cas no 1468996-75-9 (2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol)

• Product Name: 2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol
• CAS No: 1468996-75-9
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 5190260
• PubChem ID: 65312216
• Update Time: 2025-05-27

2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[1-(4-fluorophenyl)ethyl]amino]-
• 2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol

• Inchi： 1S/C11H16FNO2/c1-8(13-11(6-14)7-15)9-2-4-10(12)5-3-9/h2-5,8,11,13-15H,6-7H2,1H3
• InChI Key： BYWBTDRRVQELIQ-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=C(F)C=C1)C)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol

Recent Advances in the Study of 2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol (CAS: 1468996-75-9)

The compound 2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol (CAS: 1468996-75-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving catalytic hydrogenation and chiral resolution, achieving an enantiomeric excess of over 98%. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol exhibits potent activity as a modulator of certain neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological and psychiatric disorders. A recent preclinical trial highlighted its efficacy in reducing symptoms of depression and anxiety in rodent models, with a favorable safety profile compared to existing therapeutics.

Further mechanistic studies have explored the compound's interaction with cellular pathways. Research published in Biochemical Pharmacology (2024) identified that 2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol modulates the cAMP/PKA signaling cascade, which may underlie its neuroprotective effects. These findings open new avenues for targeting neurodegenerative diseases such as Alzheimer's and Parkinson's, where dysregulation of this pathway is implicated.

In addition to its neurological applications, recent work has investigated the compound's potential in oncology. A study in Cancer Research (2023) reported that 2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol inhibits the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The compound's ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in the clinical translation of 2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications and formulation strategies to enhance its pharmacokinetic properties.

In conclusion, 2-{1-(4-fluorophenyl)ethylamino}propane-1,3-diol (CAS: 1468996-75-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological activities and recent advancements in synthesis and mechanistic understanding position it as a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges in drug development.